79-11-8

Chloroacetic acid

In Stock

• CAS RN:
• 79-11-8

• Formula:
• C2H3ClO2
  ClCH2COOH
  CH2ClCOOH
  C2H3ClO2

• InChI:
• InChI=1S/C2H3ClO2/c3-1-2(4)5/h1H2,(H,4,5)

• InChIKey:
• FOCAUTSVDIKZOP-UHFFFAOYSA-N

• Chloroacetic acid belongs to the class of haloacetic acid compounds.
  Chloroacetic acid is the degradation product of the herbicide, chloroacetanilide.
  Chloroacetic acid (CAA, monochloroacetic acid, MCAA) is a halogenated aliphatic carboxylic acid generally used as herbicide and preservative. Its mutagenic effects have been studied in Rattus norvegicus. The rate of degradation of MCA by photocatalysis using TiO₂ at pH 3 is reported to be enhanced under the influence of ozone. It is an irritant that hydrolyzes proteins resulting in degradation of the cells. This property has been applied in treating plantar warts.
  Chloroacetic acid (CAA, monochloroacetic acid, MCAA) is a halogenated aliphatic carboxylic acid generally used as herbicide and preservative. Its mutagenic effects have been studied in Rattus norvegicus. The rate of degradation of MCA...

4-Hydroxy-3-phenylbenzoic acid

In Stock

• CAS RN:
• 92379-11-8

• Formula:
• C13H10O3

• InChI:
• InChI=1S/C13H10O3/c14-12-7-6-10(13(15)16)8-11(12)9-4-2-1-3-5-9/h1-8,14H,(H,15,16)

• InChIKey:
• LPADJMFUBXMZNL-UHFFFAOYSA-N

• 4-Hydroxy-3-phenylbenzoic acid is a useful research compound. Its molecular formula is C13H10O3 and its molecular weight is 214.22 g/mol. The purity is usually 95%.

Cyclohexyl-(2-diethoxyphosphorylsulfanylethyl)-dimethylazanium;methyl sulfate

• CAS RN:
• 18979-11-8

• Formula:
• C15H34NO7PS2

• InChI:
• InChI=1S/C14H31NO3PS.CH4O4S/c1-5-17-19(16,18-6-2)20-13-12-15(3,4)14-10-8-7-9-11-14;1-5-6(2,3)4/h14H,5-13H2,1-4H3;1H3,(H,2,3,4)/q+1;/p-1

• InChIKey:
• UGNIYPDYAVEHPB-UHFFFAOYSA-M

• Cyclohexyl-(2-diethoxyphosphorylsulfanylethyl)-dimethylazanium;methyl sulfate, also known as Cyclohexyl-(2-diethoxyphosphorylsulfanylethyl)-dimethylazanium;methyl sulfate, is a useful research compound. Its molecular formula is C15H34NO7PS2 and its molecular weight is 435.5 g/mol. The purity is usually 95%.

Ugaxanthone

In Stock

• CAS RN:
• 13179-11-8

• Formula:
• C18H16O6

• InChI:
• InChI=1S/C18H16O6/c1-8(2)3-4-9-12(20)7-13(21)14-15(22)10-5-6-11(19)16(23)18(10)24-17(9)14/h3,5-7,19-21,23H,4H2,1-2H3

• InChIKey:
• ZZUFNBISWJNCEE-UHFFFAOYSA-N

• Ugaxanthone belongs to the class of organic compounds known as 4-prenylated xanthones. These are organic compounds containing a C5-isoprenoid group linked to a xanthone moiety at the 4-position. Xanthone is a tricyclic compound made up of two benzene rings linearly fused to each other through a pyran ring that carries a ketone group. Ugaxanthone is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, ugaxanthone is primarily located in the membrane (predicted from logP). Outside of the human body, ugaxanthone can be found in fruits. This makes ugaxanthone a potential biomarker for the consumption of this food product.

ethyl 6,7-dichloro-1H-indole-2-carboxylate

In Stock

• CAS RN:
• 220679-11-8

• Formula:
• C11H9Cl2NO2

• InChI:
• InChI=1S/C11H9Cl2NO2/c1-2-16-11(15)8-5-6-3-4-7(12)9(13)10(6)14-8/h3-5,14H,2H2,1H3

• InChIKey:
• FMVMKBJJIJVITG-UHFFFAOYSA-N

• Ethyl 6,7-dichloro-1H-indole-2-carboxylate is a useful research compound. Its molecular formula is C11H9Cl2NO2 and its molecular weight is 258.1 g/mol. The purity is usually 95%.

3-ethyl-2-[(2-phenylethyl)sulfanyl]-4(3H)-quinazolinone

• CAS RN:
• 330179-11-8

• Formula:
• C18H18N2OS

• InChI:
• InChI=1S/C18H18N2OS/c1-2-20-17(21)15-10-6-7-11-16(15)19-18(20)22-13-12-14-8-4-3-5-9-14/h3-11H,2,12-13H2,1H3

• InChIKey:
• WTBROJZGLRXKIO-UHFFFAOYSA-N

• 3-ethyl-2-[(2-phenylethyl)sulfanyl]-4(3H)-quinazolinone is a useful research compound. Its molecular formula is C18H18N2OS and its molecular weight is 310.4g/mol. The purity is usually 95%.

N'-(4-chloro-1,3-benzothiazol-2-yl)-3,5-dimethoxybenzohydrazide

In Stock

• CAS RN:
• 851979-11-8

• Formula:
• C16H14ClN3O3S

• InChI:
• InChI=1S/C16H14ClN3O3S/c1-22-10-6-9(7-11(8-10)23-2)15(21)19-20-16-18-14-12(17)4-3-5-13(14)24-16/h3-8H,1-2H3,(H,18,20)(H,19,21)

• InChIKey:
• RWXBWPRFXBKHRV-UHFFFAOYSA-N

• N'-(4-chloro-1,3-benzothiazol-2-yl)-3,5-dimethoxybenzohydrazide is a useful research compound. Its molecular formula is C16H14ClN3O3S and its molecular weight is 363.82. The purity is usually 95%.

3-(3,4-Dimethylphenyl)-4'-thiomethylpropiophenone

In Stock

• CAS RN:
• 898779-11-8

• Formula:
• C18H20OS

• InChI:
• InChI=1S/C18H20OS/c1-13-4-5-15(12-14(13)2)6-11-18(19)16-7-9-17(20-3)10-8-16/h4-5,7-10,12H,6,11H2,1-3H3

• InChIKey:
• SGAPBFDUCHTEJG-UHFFFAOYSA-N

• 3-(3,4-Dimethylphenyl)-4'-thiomethylpropiophenone is a useful research compound. Its molecular formula is C18H20OS and its molecular weight is 284.4 g/mol. The purity is usually 95%.

N-Propyl-4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine

• CAS RN:
• 775579-11-8

• Formula:
• C13H13F3N2S

• InChI:
• InChI=1S/C13H13F3N2S/c1-2-7-17-12-18-11(8-19-12)9-3-5-10(6-4-9)13(14,15)16/h3-6,8H,2,7H2,1H3,(H,17,18)

• InChIKey:
• WYRUCMHQSGCVLV-UHFFFAOYSA-N

• N-Propyl-4-[4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine is a useful research compound. Its molecular formula is C13H13F3N2S and its molecular weight is 286.32 g/mol. The purity is usually 95%.

2-(2-Methoxyphenyl)thiazole-4-carbaldehyde

In Stock

• CAS RN:
• 885279-11-8

• Formula:
• C11H9NO2S

• InChI:
• InChI=1S/C11H9NO2S/c1-14-10-5-3-2-4-9(10)11-12-8(6-13)7-15-11/h2-7H,1H3

• InChIKey:
• ZOSOJISOZSLKEH-UHFFFAOYSA-N

• 2-(2-Methoxyphenyl)thiazole-4-carbaldehyde is a useful research compound. Its molecular formula is C11H9NO2S and its molecular weight is 219.258. The purity is usually 95%.

N-{1-[4-(1H-pyrazol-1-yl)phenyl]ethylidene}hydroxylamine

Usually In Stock

• CAS RN:
• 1019079-11-8

• Formula:
• C11H11N3O

• InChI:
• InChI=1S/C11H11N3O/c1-9(13-15)10-3-5-11(6-4-10)14-8-2-7-12-14/h2-8,15H,1H3/b13-9+

• InChIKey:
• ISBXZCCXVXTLMO-UKTHLTGXSA-N

• N-{1-[4-(1H-pyrazol-1-yl)phenyl]ethylidene}hydroxylamine is a useful research compound. Its molecular formula is C11H11N3O and its molecular weight is 201.22 g/mol. The purity is usually 95%.

3-methyl-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)butanamide

In Stock

• CAS RN:
• 1797679-11-8

• Formula:
• C14H19N3OS

• InChI:
• InChI=1S/C14H19N3OS/c1-11(2)10-14(18)15-6-8-17-7-5-12(16-17)13-4-3-9-19-13/h3-5,7,9,11H,6,8,10H2,1-2H3,(H,15,18)

• InChIKey:
• DQIHFPMAJHZUFJ-UHFFFAOYSA-N

• 3-methyl-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)butanamide is a useful research compound. Its molecular formula is C14H19N3OS and its molecular weight is 277.39. The purity is usually 95%.

2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride

In Stock

• CAS RN:
• 2138379-11-8

• Formula:
• C6H9ClN2O2

• InChI:
• InChI=1S/C6H8N2O2.ClH/c1-2-5-7-3-4(8-5)6(9)10;/h3H,2H2,1H3,(H,7,8)(H,9,10);1H

• InChIKey:
• DKCWPQKIZWPFAS-UHFFFAOYSA-N

• 2-ethyl-1H-imidazole-4-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C6H9ClN2O2 and its molecular weight is 176.6. The purity is usually 95%.

(3,5-dimethylisoxazol-4-yl)(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)methanone

In Stock

• CAS RN:
• 2175979-11-8

• Formula:
• C17H21N5O3

• InChI:
• InChI=1S/C17H21N5O3/c1-11-14(12(2)25-20-11)16(23)22-5-3-4-13-10-18-17(19-15(13)22)21-6-8-24-9-7-21/h10H,3-9H2,1-2H3

• InChIKey:
• XUTFQCLHVYEZIL-UHFFFAOYSA-N

• (3,5-dimethylisoxazol-4-yl)(2-morpholino-6,7-dihydropyrido[2,3-d]pyrimidin-8(5H)-yl)methanone is a useful research compound. Its molecular formula is C17H21N5O3 and its molecular weight is 343.387. The purity is usually 95%.

1-Neopentylpiperazin-2-one hydrochloride

In Stock

• CAS RN:
• 2219379-11-8

• Formula:
• C9H19ClN2O

• InChI:
• InChI=1S/C9H18N2O.ClH/c1-9(2,3)7-11-5-4-10-6-8(11)12;/h10H,4-7H2,1-3H3;1H

• InChIKey:
• UGJVSGFICTWJNV-UHFFFAOYSA-N

• 1-Neopentylpiperazin-2-one hydrochloride is a useful research compound. Its molecular formula is C9H19ClN2O and its molecular weight is 206.71. The purity is usually 95%.

Tert-butyl 1-amino-3,3-dimethylcyclopentane-1-carboxylate

Usually In Stock

• CAS RN:
• 2248279-11-8

• Formula:
• C12H23NO2

• InChI:
• InChI=1S/C12H23NO2/c1-10(2,3)15-9(14)12(13)7-6-11(4,5)8-12/h6-8,13H2,1-5H3

• InChIKey:
• QBHRRBYMAREPBF-UHFFFAOYSA-N

• Tert-butyl 1-amino-3,3-dimethylcyclopentane-1-carboxylate is a useful research compound. Its molecular formula is C12H23NO2 and its molecular weight is 213.321. The purity is usually 95%.